4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide

• IUPAC Name: 4-acetyl-N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]benzamide
• InChI: InChI=1S/C21H23FN2O2/c1-15(25)16-8-10-17(11-9-16)21(26)23-19-6-4-12-24(14-19)13-18-5-2-3-7-20(18)22/h2-3,5,7-11,19H,4,6,12-14H2,1H3,(H,23,26)
• InChI Key: SUCUWWXWBQTJMD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)NC2CCCN(C2)CC3=CC=CC=C3F
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol
• Solubility: >53.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide, also known as ABT-594, is a potent analgesic drug that acts on the nicotinic acetylcholine receptors. It was first synthesized in 1996 by Abbott Laboratories, and since then, it has been extensively studied for its potential use in pain management.

Mechanism of Action

4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide acts on the nicotinic acetylcholine receptors, specifically the α3β4 and α4β2 subtypes. By binding to these receptors, 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide can activate them and cause the release of neurotransmitters, including dopamine, serotonin, and norepinephrine. This activation of the nicotinic receptors also leads to the inhibition of the release of substance P, which is involved in the transmission of pain signals. The overall effect of 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide is the reduction of pain signals and the modulation of pain perception.
Biochemical and Physiological Effects:
4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide has been shown to have several biochemical and physiological effects. It can cause the release of neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the modulation of pain perception. 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide can also inhibit the release of substance P, which is involved in the transmission of pain signals. In addition, 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide can cause the activation of the nicotinic acetylcholine receptors, which are involved in various physiological processes, including learning and memory, attention, and arousal.

Advantages and Limitations for Lab Experiments

4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide has several advantages for lab experiments. It is a potent and selective analgesic drug that can be used to study the mechanisms of pain perception and the modulation of pain signals. 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide has been extensively studied in animal models, and its effects on pain perception have been well-documented. However, there are also limitations to the use of 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide in lab experiments. It is a potent drug that can have significant effects on the physiology of animals, and its use should be carefully controlled to avoid confounding factors.

Future Directions

There are several future directions for the study of 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide. One area of research is the development of new analgesic drugs that target the nicotinic acetylcholine receptors. 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide has provided a template for the development of these drugs, and further research is needed to optimize their efficacy and safety. Another area of research is the study of the physiological and biochemical effects of 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide on various systems in the body. This research can provide insights into the mechanisms of pain perception and the modulation of pain signals. Finally, the use of 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide in clinical trials for the treatment of pain should be explored further, with the goal of developing new and effective treatments for various types of pain.

Synthesis Methods

The synthesis of 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide involves several steps, including the reaction of 2-fluorobenzylamine with acetic anhydride to form N-(2-fluorobenzyl)acetamide. This intermediate is then reacted with piperidine to form N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide, which is subsequently converted into the final product, 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide. This synthesis method has been optimized to produce high yields of pure 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide.

Scientific Research Applications

4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide has been extensively studied for its potential use in pain management. It has been shown to be effective in treating various types of pain, including acute and chronic pain, neuropathic pain, and inflammatory pain. 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide acts on the nicotinic acetylcholine receptors, which are involved in the transmission of pain signals. By binding to these receptors, 4-acetyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]benzamide can block the transmission of pain signals and provide analgesic effects.